Cas no 57057-80-4 (Ethyl L-(-)-O-tosyllactate)

Ethyl L-(-)-O-tosyllactate structure
Ethyl L-(-)-O-tosyllactate structure
Product Name:Ethyl L-(-)-O-tosyllactate
CAS No:57057-80-4
MF:C12H16O5S
MW:272.317442893982
MDL:MFCD06809725
CID:57061
PubChem ID:87577017
Update Time:2025-04-18

Ethyl L-(-)-O-tosyllactate Chemical and Physical Properties

Names and Identifiers

    • L-(-)-O-Tosyllactic acid ethyl ester
    • Ethyl L-(-)-O-Tosyllactate
    • (-)-2-O-(p-Tolylsulfonyl)-L-lactic acid ethyl ester
    • [S,(-)]-2-[(p-Tolylsulfonyl)oxy]propionic acid ethyl ester
    • <small>L<
    • ethy
    • ethyl (2S)-2-(p-tolylsulfonyloxy)propanoate
    • Ethyl (S)-2-(p-toluenesulfonyloxy)propionate
    • ethyl (S)-2-[[(4-methylphenyl)sulfonyl]oxy]propanoate
    • ETHYL L-(-)-O-(P-TOLUENESULFONYL)LACETATE
    • ETHYL L(-)-O-(P-TOLUENESULFONYL)LACTATE
    • L-(-)-O-(P-TOLUENESULFONYL)LACTIC ACID ETHYL ESTER
    • S-(-)-lactic acid ethyl ester p-toluonesulfonate
    • Ethyl L-(-)-O-(p-Toluenesulfonyl)lactate
    • (S)-Ethyl 2-(tosyloxy)propanoate
    • EthylL-(-)-O-Tosyllactate
    • FCH3601491
    • BB0265942
    • (S)-2-(Tosyloxy)propanoic acid ethyl ester
    • 057T804
    • ethyl (S)-alpha-(4-methyl-phenylsulphonyloxy)-propionate
    • Ethyl (2S)-2-[[(4-methylphenyl)sulfonyl]oxy]propanoate
    • AKOS016344935
    • Ethyl (S)-2-(tosyloxy)propanoate
    • A869772
    • ethyl (2S)-2-(4-methylphenyl)sulfonyloxypropanoate
    • SCHEMBL7587366
    • D97704
    • ETHYL (2S)-2-[(4-METHYLBENZENESULFONYL)OXY]PROPANOATE
    • DTXSID101211338
    • (S)-Ethyl2-(tosyloxy)propanoate
    • MFCD06809725
    • 57057-80-4
    • CS-0132097
    • T1241
    • AS-60980
    • SNLMUZGICZJWKN-JTQLQIEISA-N
    • Ethyl L-(-)-O-tosyllactate
    • MDL： MFCD06809725
    • Inchi： 1S/C12H16O5S/c1-4-16-12(13)10(3)17-18(14,15)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3/t10-/m0/s1
    • InChI Key： SNLMUZGICZJWKN-JTQLQIEISA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H](C(=O)OCC)C

Computed Properties

  • Exact Mass: 272.07200
  • Monoisotopic Mass: 272.07184478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 78

Experimental Properties

  • Flash Point: 32 °C
  • Refractive Index: -36.5 ° (C=5, CHCl3)
  • PSA: 78.05000
  • LogP: 2.73270

Ethyl L-(-)-O-tosyllactate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl L-(-)-O-tosyllactate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E867508-5g
Ethyl L-(-)-O-Tosyllactate
 57057-80-4 ≥98%
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 ￥874.00 2022-01-11
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E259100-2.5g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Ethyl L-(-)-O-tosyllactate
 57057-80-4 98%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Ethyl L-(-)-O-tosyllactate
 57057-80-4 98%
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 ¥1133.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Ethyl L-(-)-O-tosyllactate
 57057-80-4 98%
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 ¥259.90 2023-09-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1241-1G
Ethyl L-(-)-O-Tosyllactate
 57057-80-4 >98.0%(T)
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 ¥170.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Ethyl L-(-)-O-Tosyllactate
 57057-80-4 >98.0%(T)
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 ¥1495.00 2024-04-16
eNovation Chemicals LLC
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(S)-Ethyl 2-(tosyloxy)propanoate
 57057-80-4 95%
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 $190 2023-05-17

Ethyl L-(-)-O-tosyllactate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:57057-80-4)Ethyl L-(-)-O-tosyllactate
Order Number:A869772
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:19
Price ($):520.0/158.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:57057-80-4)Ethyl L-(-)-O-tosyllactate
A869772
Purity:99%/99%
Quantity:100g/25g
Price ($):520.0/158.0
Email